1-(2-Hydroxy-ethyl)-1H-indole-4-carboxylic acid methyl ester

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: methyl 1-(2-hydroxyethyl)indole-4-carboxylate
• InChI: InChI=1S/C12H13NO3/c1-16-12(15)10-3-2-4-11-9(10)5-6-13(11)7-8-14/h2-6,14H,7-8H2,1H3
• InChI Key: VNPVENMEGZEZPL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C=CN(C2=CC=C1)CCO

Description

1-(2-Hydroxy-ethyl)-1H-indole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-[2-(Tetrahydro-pyran-2-yloxy)-ethyl]-1H-indole-4-carboxylic acid methyl ester (120 mg, 0.396 mmol) in MeOH (10 ml) is added p-toluenesulfonic acid monohydrate (7.25 mg, 0.04 mmol). The reaction is stirred at room temperature for 16 hours and the solvent is removed in vacuo. The residue is dissolved in MeOH (3 ml) and loaded onto a 1 g PEAX cartridge washed with MeOH (20 ml). The filtrate is concentrated in vacuo to give 1-(2-Hydroxy-ethyl)-1H-indole-4-carboxylic acid methyl ester; [M+H]+ 220